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Compound of Interest

Compound Name: 3-Chloro-4-nitroaniline

Cat. No.: B181195 Get Quote

Essential Safety and Handling Guide for 3-Chloro-4-
nitroaniline
For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and detailed operational and disposal plans for the handling of 3-Chloro-4-
nitroaniline (CAS No. 825-41-2). Adherence to these procedures is essential for ensuring

personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Chloro-4-nitroaniline is a hazardous substance that is toxic if it comes into contact with skin

and is harmful if swallowed or inhaled.[1] It can also cause skin and serious eye irritation.[1]

The following table summarizes the required PPE for handling this chemical.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

To prevent eye irritation or

serious eye damage from dust

or splashes.[1][2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][3][4]

Chemical-impermeable gloves

are recommended.[1]

The substance is toxic in

contact with skin.[1][2]

Contaminated clothing should

be removed immediately.[5]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

[4] A dust mask with a P2 filter

is recommended for dust

production.[5]

To prevent inhalation of

harmful dust. The substance is

harmful if inhaled.[1]

General Hygiene

Wash hands and any exposed

skin thoroughly after handling.

[2] Do not eat, drink, or smoke

when using this product.[6]

Ensure eyewash stations and

safety showers are close to the

workstation.[2]

To prevent accidental ingestion

and ensure immediate

decontamination capabilities.

Step-by-Step Handling and Storage Procedures
Safe handling and storage are critical to preventing exposure and accidents.

Receiving and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitroaniline-pid_Rock26629.html
https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/825-41-2_59470.html
https://www.fishersci.com/store/msds?partNumber=AAA165860B&productDescription=2-CHLRO-4-NTROANILINE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-nitroaniline-pid_Rock26629.html
https://www.echemi.com/sds/3-chloro-4-nitroaniline-pid_Rock26629.html
https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-2-chloro-4-nitroaniline-cl-4-public.pdf
https://www.chemsrc.com/en/cas/825-41-2_59470.html
https://www.fishersci.com/store/msds?partNumber=AAA165860B&productDescription=2-CHLRO-4-NTROANILINE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-2-chloro-4-nitroaniline-cl-4-public.pdf
https://www.echemi.com/sds/3-chloro-4-nitroaniline-pid_Rock26629.html
https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-oCHLORO-pNITROANILINE-CASNO-121-87-2763D-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAH3258103&productDescription=3-CHLORO-4-NITROANILINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]

Store in a locked-up area accessible only to qualified or authorized personnel.[7]

Handling in the Laboratory:

All handling should be conducted in a chemical fume hood to minimize inhalation exposure.

[2][3]

Avoid the formation and accumulation of dust.[1][3][4] Use non-sparking tools.[1]

Do not get the substance in eyes, on skin, or on clothing.[2][3]

Weighing and transferring should be done with care to prevent spills.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in an emergency.

Accidental Release (Spill):

Evacuate: Evacuate unnecessary personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation.[1][4]

Contain: Use personal protective equipment as required.[1][4] Avoid dust formation.[1][4]

Clean-up: Sweep or vacuum up the material and place it into a suitable, labeled disposal

container.[3][4] Do not flush into surface water or the sanitary sewer system.[4]

First-Aid Measures:
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Exposure Route Immediate Action

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2] If not

breathing, give artificial respiration.[3] Seek

immediate medical attention.[3]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes.[2][3] Seek

immediate medical attention.[2][3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses, if present and easy to

do.[2] Seek medical advice.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[1] Call a physician or poison control

center immediately.[1][2]

Disposal Plan
Proper disposal is mandatory to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[4]

Containerization: Collect waste in suitable, closed, and clearly labeled containers.[1]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with federal, state, and local regulations.[2][3][4] Do not let the chemical enter

drains.[1]

Physical and Chemical Properties for Safety
Understanding the properties of 3-Chloro-4-nitroaniline is essential for safe handling.
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Property Value

Appearance Yellow Solid[2]

Molecular Formula C6H5ClN2O2

Molecular Weight 172.57 g/mol [6]

Melting Point 157 - 161 °C (314.6 - 321.8 °F)[2]

Solubility Insoluble in water[8]

Process Flow Diagrams
The following diagrams illustrate key procedural workflows for handling 3-Chloro-4-
nitroaniline.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Full PPE

Contain Spill

Clean Up with Inert Material

Dispose as Hazardous Waste
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Standard Operating Procedure: Chemical Lifecycle

Receive Chemical

Store in Cool, Dry, Ventilated Area

Handle in Fume Hood with Full PPE

Use in Experiment

Collect Waste

Dispose via Approved Waste Plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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